Cas no 34924-96-4 (4-(2-phenylethyl)piperazin-1-amine)

• Product Name: 4-(2-phenylethyl)piperazin-1-amine
• CAS No: 34924-96-4
• Molecular Formula: C₁₂H₁₉N₃
• Molecular Weight: 205.299
• CID: 2942359
• PubChem ID: 12198454

4-(2-phenylethyl)piperazin-1-amine Properties

Names and Identifiers

• 4-phenethyl-piperazin-1-ylamine
• 4-(2-phenylethyl)piperazin-1-amine
• F1908-1887
• SCHEMBL11210785
• 4-Phenethylpiperazin-1-amine
• 34924-96-4
• AKOS022626353
• DTXSID801297478
• 4-(2-Phenylethyl)-1-piperazinamine

• InChIKey： KAHOOFLESLALQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N3/c13-15-10-8-14(9-11-15)7-6-12-4-2-1-3-5-12/h1-5H,6-11,13H2
• SMILES： C1=CC=C(C=C1)CCN2CCN(CC2)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.157897619g/mol
• Heavy Atom Count: 15
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 32.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines